Cas no 1345610-60-7 (4-fluoro-4-(3-methoxyphenyl)piperidine hydrochloride)

• Product Name: 4-fluoro-4-(3-methoxyphenyl)piperidine hydrochloride
• CAS No: 1345610-60-7
• MF: C₁₂H₁₇ClFNO
• MW: 245.72088599205
• MDL: MFCD28145517
• CID: 4591226
• PubChem ID: 67460895
• Update Time: 2025-10-24

4-fluoro-4-(3-methoxyphenyl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-4-(3-methoxyphenyl)piperidine hydrochloride

• MDL： MFCD28145517
• Inchi： 1S/C12H16FNO.ClH/c1-15-11-4-2-3-10(9-11)12(13)5-7-14-8-6-12;/h2-4,9,14H,5-8H2,1H3;1H
• InChI Key： KYYBRAGVVWLJME-UHFFFAOYSA-N
• SMILES： FC1(C2C=CC=C(OC)C=2)CCNCC1.Cl

Additional information on 4-fluoro-4-(3-methoxyphenyl)piperidine hydrochloride

Introduction to 4-Fluoro-4-(3-Methoxyphenyl)piperidine Hydrochloride (CAS No. 1345610-60-7)

4-Fluoro-4-(3-methoxyphenyl)piperidine hydrochloride (CAS No. 1345610-60-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as FLP-HCl, is a derivative of piperidine, a key scaffold in the development of various pharmaceutical agents. Its unique chemical structure, characterized by the presence of a fluoro and methoxy substituent, makes it an intriguing candidate for the design and synthesis of novel therapeutic agents.

The chemical formula of 4-fluoro-4-(3-methoxyphenyl)piperidine hydrochloride is C₁₂H₁₅FN₂O·HCl, and it has a molecular weight of approximately 258.71 g/mol. The compound is typically obtained as a white crystalline solid and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These properties make it suitable for various laboratory applications, including high-throughput screening and in vitro assays.

In recent years, the interest in FLP-HCl has been driven by its potential therapeutic applications. Research studies have explored its role in modulating various biological targets, including receptors, enzymes, and ion channels. One notable area of research is its interaction with serotonin receptors, particularly the 5-HT_2A receptor. Studies have shown that 4-fluoro-4-(3-methoxyphenyl)piperidine hydrochloride exhibits selective binding to this receptor, which is implicated in several neuropsychiatric disorders such as depression and anxiety.

Beyond its potential as a serotonin receptor modulator, FLP-HCl has also been investigated for its effects on other neurotransmitter systems. For instance, it has been shown to interact with dopamine receptors, specifically D₂ receptors, which are involved in motor control and reward pathways. This dual action on serotonin and dopamine receptors suggests that FLP-HCl could be a promising lead compound for the development of drugs targeting neurological disorders.

In addition to its central nervous system (CNS) activities, 4-fluoro-4-(3-methoxyphenyl)piperidine hydrochloride has been studied for its potential anti-inflammatory properties. Preclinical studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that FLP-HCl may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of FLP-HCl has also been extensively studied. It has been found to exhibit good oral bioavailability and favorable pharmacokinetic properties, making it suitable for further development as an oral medication. However, like many small molecules, it faces challenges related to metabolic stability and potential drug-drug interactions. Ongoing research aims to optimize these properties through structural modifications and formulation strategies.

Clinical trials involving 4-fluoro-4-(3-methoxyphenyl)piperidine hydrochloride-based compounds are currently underway to evaluate their safety and efficacy in various therapeutic areas. Early-phase trials have shown promising results, with the compound demonstrating a favorable safety profile and preliminary evidence of efficacy in treating conditions such as depression and anxiety disorders.

In conclusion, 4-fluoro-4-(3-methoxyphenyl)piperidine hydrochloride (CAS No. 1345610-60-7), or FLP-HCl, is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development into novel therapeutic agents. As research continues to advance our understanding of this compound, it holds the potential to contribute significantly to the treatment of various diseases and disorders.